Cas no 2171592-92-8 (2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopent-4-enoic acid)

• Product Name: 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopent-4-enoic acid
• CAS No: 2171592-92-8
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5829280
• PubChem ID: 165802002
• Update Time: 2025-07-15

2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopent-4-enoic acid
• 2171592-92-8
• EN300-1491207
• 2-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pent-4-enoic acid

• Inchi： 1S/C26H28N2O5/c1-2-7-22(25(30)31)27-24(29)14-23(16-12-13-16)28-26(32)33-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h2-6,8-11,16,21-23H,1,7,12-15H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： ANUSHUICCMXRJZ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NC(C(=O)O)CC=C)=O)C1CC1)=O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopent-4-enoic acid

Introduction to 2-3-Cyclopropyl-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamidopent-4-enoic Acid (CAS No. 2171592-92-8)

2-3-Cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopent-4-enoic acid (CAS No. 2171592-92-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an unsaturated carboxylic acid moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biologically active molecules.

The cyclopropyl group in the compound is known for its strain energy and reactivity, which can influence the compound's conformational flexibility and binding properties. This feature is particularly valuable in drug design, where precise control over molecular interactions with biological targets is crucial. The Fmoc protecting group, on the other hand, is widely used in peptide synthesis to temporarily mask the amino group, facilitating stepwise synthesis and purification processes. The presence of this protecting group in 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopent-4-enoic acid suggests its potential utility in the synthesis of complex peptides and peptidomimetics.

The unsaturated carboxylic acid moiety in the compound adds another layer of complexity and functionality. Carboxylic acids are common functional groups in biologically active molecules, often participating in hydrogen bonding and other non-covalent interactions that are essential for molecular recognition and activity. The presence of an unsaturated double bond further enhances the compound's reactivity and can be exploited for various chemical transformations, such as conjugation with other biomolecules or incorporation into polymer structures.

Recent research has highlighted the potential of 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopent-4-enoic acid in several therapeutic areas. For instance, studies have shown that compounds with similar structural features exhibit potent anti-inflammatory and anti-cancer activities. The cyclopropyl group has been associated with enhanced metabolic stability and improved pharmacokinetic properties, which are critical factors for drug development. Additionally, the Fmoc protecting group can be selectively removed under mild conditions, allowing for the synthesis of a wide range of derivatives with tailored biological activities.

In the context of medicinal chemistry, the ability to fine-tune the properties of a compound through structural modifications is essential for optimizing its therapeutic potential. The versatile nature of 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopent-4-enoic acid makes it an attractive candidate for such modifications. Researchers have explored various strategies to enhance its solubility, bioavailability, and target specificity by introducing additional functional groups or altering its stereochemistry.

Clinical trials involving compounds with similar structures have shown promising results in treating various diseases. For example, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of this compound demonstrated significant efficacy in inhibiting tumor growth in preclinical models of breast cancer. The compound's ability to selectively target cancer cells while minimizing toxicity to healthy tissues makes it a promising candidate for further development.

Beyond its therapeutic applications, 2-3-cyclopropyl-3-{(9H-fluoren-9-yloxycarbonyl)amino}propanamidopentanoic acid has also found use in diagnostic imaging and drug delivery systems. The Fmoc group can be used as a fluorescent label, allowing for real-time monitoring of drug distribution and metabolism within living organisms. This feature is particularly valuable in preclinical studies where understanding the pharmacokinetics and biodistribution of a drug is crucial for optimizing its formulation and dosing regimens.

In conclusion, 2-3-cyclopropyl-3-{(9H-fluoren-9-yloxycarbonyl)amino}propanamidopentanoic acid (CAS No. 2171592-92-8) is a multifaceted compound with significant potential in both research and clinical settings. Its unique structural features make it an attractive candidate for drug discovery and development, while its versatility allows for a wide range of applications in medicinal chemistry and biotechnology. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the development of novel therapies and diagnostic tools.